Cas no 2171891-83-9 (5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid)

• Product Name: 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid
• CAS No: 2171891-83-9
• MF: C₁₂H₈N₂O₂S
• MW: 244.269121170044
• CID: 6389048
• PubChem ID: 165833496
• Update Time: 2025-05-22

5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid
• EN300-1586596
• 2171891-83-9
• Z3026293790

• Inchi： 1S/C12H8N2O2S/c15-12(16)9-6-10(17-14-9)8-3-1-2-7-4-5-13-11(7)8/h1-6,13H,(H,15,16)
• InChI Key： AAQNHRVFWYQZNP-UHFFFAOYSA-N
• SMILES： S1C(=CC(C(=O)O)=N1)C1C=CC=C2C=CNC=12

Computed Properties

• Exact Mass: 244.03064868g/mol
• Monoisotopic Mass: 244.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.2Ų

Additional information on 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid

5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid: A Comprehensive Overview

The compound 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid, also known by its CAS number 2171891-83-9, is a fascinating molecule with significant potential in the field of organic chemistry and pharmacology. This compound is a derivative of indole, a heterocyclic aromatic compound, and thiazole, a five-membered ring containing sulfur and nitrogen atoms. The combination of these structural elements gives rise to unique chemical properties that make it an interesting subject for research and development.

The indole moiety in this compound plays a crucial role in its biological activity. Indole derivatives are known for their diverse pharmacological effects, including anti-inflammatory, anticancer, and antimicrobial activities. The thiazole ring further enhances the compound's stability and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted the potential of 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid as a modulator of cellular signaling pathways involved in inflammation and cancer progression.

One of the most exciting developments involving this compound is its ability to inhibit key enzymes associated with chronic inflammatory diseases. For instance, research has shown that it can suppress the activity of cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory prostaglandins. This makes it a potential candidate for the treatment of conditions such as arthritis and inflammatory bowel disease. Furthermore, its anti-inflammatory properties are being explored in the context of neuroinflammation, which is implicated in neurodegenerative disorders like Alzheimer's disease.

In addition to its anti-inflammatory effects, 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid has demonstrated significant anticancer activity in preclinical models. Studies have shown that it can induce apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The compound's ability to target specific signaling pathways, such as the PI3K/AKT/mTOR pathway, which is often dysregulated in cancer cells, underscores its potential as a novel anticancer agent.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The indole ring is typically synthesized via the Paal-Knorr pyrrole synthesis or through Friedländer-type cyclization reactions. The thiazole ring is then introduced using sulfur-based reagents under controlled conditions to ensure optimal yields and purity. Recent advancements in catalytic asymmetric synthesis have enabled researchers to produce enantiomerically pure versions of this compound, which are essential for studying its stereochemical effects on biological activity.

From an analytical standpoint, the characterization of 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid has been enhanced by the use of advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide detailed insights into the compound's molecular structure and purity. Additionally, computational chemistry tools like molecular docking simulations have been employed to predict its binding affinities to various therapeutic targets, further aiding in drug design efforts.

In terms of applications beyond pharmacology, this compound has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are investigating its potential as a component in light-emitting diodes (LEDs) and photovoltaic cells due to its ability to absorb and emit light efficiently.

The environmental impact of synthesizing and using this compound is another area of interest. Green chemistry approaches are being explored to minimize waste generation and reduce energy consumption during its production. This includes the use of biodegradable solvents and catalysts derived from renewable resources.

In conclusion, 5-(1H-indol-7-yl)-1,2-thiazole-3-carboxylic acid represents a versatile molecule with wide-ranging applications across multiple disciplines. Its unique chemical structure endows it with diverse biological activities that make it an invaluable tool for researchers in drug discovery and materials science. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound is poised to play an increasingly important role in advancing both therapeutic development and technological innovation.